Cas no 1804700-73-9 (6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804700-73-9
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880814
• Update Time: 2025-05-20

6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)7-6(9(12,13)14)4(3-17)1-5(2-15)16-7/h1,3,8H
• InChI Key： CMCWYJWSZOVECF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(C#N)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Analysis of 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804700-73-9)

The compound 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804700-73-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl and difluoromethyl functional groups, this molecule exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated pyridines play a crucial role in enhancing metabolic stability and bioavailability.

One of the most frequently searched questions about 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde relates to its synthetic pathways. The compound can be synthesized through multi-step reactions involving halogenation, cyanation, and formylation of pyridine precursors. Recent advancements in flow chemistry have enabled more efficient production of such fluorinated pyridines, addressing the growing demand from the pharmaceutical industry. The presence of both cyano and carboxaldehyde groups provides versatile handles for further derivatization, making it a popular choice for medicinal chemists.

In the context of current research trends, 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde aligns perfectly with the industry's focus on fluorine-containing compounds. Over 30% of newly approved drugs contain fluorine atoms, and this trend is reflected in the increasing number of patent applications mentioning this compound. The difluoromethyl group in particular has been shown to improve pharmacokinetic properties, while the trifluoromethyl substituent enhances lipophilicity - both critical factors in modern drug design.

From an analytical perspective, characterization of CAS 1804700-73-9 typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The electron-withdrawing nature of the fluorinated groups creates distinct spectroscopic signatures that facilitate identification and purity assessment. Many researchers searching for "6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde NMR data" are interested in these characteristic patterns for their synthetic work.

The stability profile of 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde under various conditions is another hot topic. Storage recommendations generally suggest protection from moisture and light at controlled temperatures. Interestingly, the carboxaldehyde functionality shows surprising stability compared to non-fluorinated analogs, likely due to the electron-withdrawing effects of the adjacent substituents. This property makes it particularly useful for reactions requiring aldehyde preservation.

In material science applications, derivatives of CAS 1804700-73-9 have shown promise in organic electronic devices. The conjugated system of the pyridine core, combined with the strong inductive effects of the fluorine atoms, creates interesting electronic properties that researchers are exploring for use in OLEDs and other optoelectronic applications. This interdisciplinary potential contributes to the compound's growing popularity across multiple research fields.

Regulatory considerations for 6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde follow standard chemical safety protocols. While not classified as hazardous under most jurisdictions, proper handling procedures should always be followed. The scientific community's interest in "6-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde safety data" reflects the responsible approach to working with specialized chemical intermediates.

Looking forward, the demand for 1804700-73-9 is expected to grow in parallel with the expansion of fluorinated compound research. Its unique combination of functional groups offers synthetic flexibility that is highly valued in both academic and industrial settings. As green chemistry approaches continue to evolve, we anticipate seeing more sustainable synthetic routes to this important building block emerging in the literature.